Cas no 1213959-13-7 ((1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine)

(1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine structure
1213959-13-7 structure
Product Name:(1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine
CAS No:1213959-13-7
MF:C10H12F3NO2
MW:235.202993392944
CID:2617550
PubChem ID:43197299
Update Time:2023-08-30

(1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(2,4-dimethoxyphenyl)-2,2,2-trifluoroethanamine
    • (1S)-1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
    • AKOS000245864
    • 1213927-29-7
    • 2,4-Dimethoxy-alpha-(trifluoromethyl)benzenemethanamine
    • 1213959-13-7
    • (1R)-1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
    • EN300-1264510
    • AB39959
    • 1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
    • AB39955
    • 886368-70-3
    • DTXSID301222490
    • AB39962
    • 1-(2,4-DIMETHOXYPHENYL)-2,2,2-TRIFLUOROETHAN-1-AMINE
    • Inchi: 1S/C10H12F3NO2/c1-15-6-3-4-7(8(5-6)16-2)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3
    • InChI Key: MJZVNVRMFKNDNI-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1OC)OC)N)(F)F

Computed Properties

  • Exact Mass: 235.08201311g/mol
  • Monoisotopic Mass: 235.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų
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